Cas no 2731014-08-5 (3-bromo-5-(2-chloropropan-2-yl)-1,2-oxazole)

• Product Name: 3-bromo-5-(2-chloropropan-2-yl)-1,2-oxazole
• CAS No: 2731014-08-5
• MF: C₆H₇BrClNO
• MW: 224.48287987709
• MDL: MFCD34563018
• CID: 5627514
• PubChem ID: 165679528
• Update Time: 2025-06-14

3-bromo-5-(2-chloropropan-2-yl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 2731014-08-5
• EN300-28339617
• 3-bromo-5-(2-chloropropan-2-yl)-1,2-oxazole

• MDL： MFCD34563018
• Inchi： 1S/C6H7BrClNO/c1-6(2,8)4-3-5(7)9-10-4/h3H,1-2H3
• InChI Key： VUBWRUWOIWXKED-UHFFFAOYSA-N
• SMILES： C(C1ON=C(Br)C=1)(Cl)(C)C

Computed Properties

• Exact Mass: 222.93995g/mol
• Monoisotopic Mass: 222.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 3-bromo-5-(2-chloropropan-2-yl)-1,2-oxazole

Comprehensive Overview of 3-bromo-5-(2-chloropropan-2-yl)-1,2-oxazole (CAS No. 2731014-08-5)

The compound 3-bromo-5-(2-chloropropan-2-yl)-1,2-oxazole (CAS No. 2731014-08-5) is a heterocyclic organic molecule featuring a five-membered 1,2-oxazole ring substituted with bromine and a chlorinated isopropyl group. This structure makes it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both bromo and chloro substituents enhances its reactivity, enabling diverse synthetic applications, particularly in cross-coupling reactions and functional group transformations.

In recent years, the demand for heterocyclic compounds like 3-bromo-5-(2-chloropropan-2-yl)-1,2-oxazole has surged due to their role in drug discovery. Researchers are increasingly exploring its potential in designing small-molecule inhibitors and bioactive scaffolds. The compound’s unique oxazole core is known to improve metabolic stability and bioavailability, making it a hotspot in medicinal chemistry. Questions like "What are the applications of oxazole derivatives in drug development?" or "How to synthesize halogenated heterocycles?" reflect growing interest in this niche.

From a synthetic perspective, the bromine atom at the 3-position of the 1,2-oxazole ring offers a versatile handle for further functionalization via palladium-catalyzed couplings, such as Suzuki or Sonogashira reactions. Meanwhile, the 2-chloropropan-2-yl group introduces steric hindrance, which can influence regioselectivity in subsequent reactions. These properties align with trends in green chemistry, where efficient halogen utilization minimizes waste—a topic frequently searched in academic and industrial forums.

Analytical characterization of CAS No. 2731014-08-5 typically involves NMR spectroscopy, mass spectrometry, and HPLC to confirm purity and structure. Its stability under various conditions is another area of interest, as users often inquire about "storage recommendations for halogenated oxazoles" or "compatibility of 3-bromo-5-(2-chloropropan-2-yl)-1,2-oxazole with common solvents." Such practical concerns underscore the need for detailed technical data sheets.

Beyond pharmaceuticals, this compound finds exploratory use in material science, particularly in designing organic electronic materials. The electron-withdrawing effects of its substituents may tune optoelectronic properties, a feature leveraged in developing OLEDs or photocatalysts. Searches like "role of oxazole derivatives in organic semiconductors" highlight interdisciplinary applications.

In summary, 3-bromo-5-(2-chloropropan-2-yl)-1,2-oxazole (CAS No. 2731014-08-5) exemplifies the convergence of synthetic utility and functional diversity. Its relevance to drug discovery, green synthesis, and advanced materials ensures sustained attention from researchers and industries alike. As innovation accelerates, this compound will likely remain a key player in addressing challenges across chemical and life sciences.